2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol

• IUPAC Name: 2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methyl]-5-methoxyphenol
• InChI: InChI=1S/C19H23NO4/c1-22-16-5-4-14(17(21)10-16)11-20-7-6-13-8-18(23-2)19(24-3)9-15(13)12-20/h4-5,8-10,21H,6-7,11-12H2,1-3H3
• InChI Key: HGIODAIDZRXFAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCC3=CC(=C(C=C3C2)OC)OC)O
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol, also known as Fasudil, is a potent Rho kinase inhibitor that has been studied extensively in scientific research. Fasudil has been shown to have a wide range of potential applications in various fields, including neuroscience, cardiovascular diseases, and cancer research. In

Mechanism of Action

2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol exerts its effects by inhibiting Rho kinase, which is a downstream effector of the small GTPase RhoA. Rho kinase plays a critical role in various cellular processes, including cytoskeletal dynamics, cell migration, and smooth muscle contraction. By inhibiting Rho kinase, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can modulate these processes and exert its effects.
Biochemical and Physiological Effects:
2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol has been shown to have a wide range of biochemical and physiological effects. In neuroscience, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can reduce neuronal apoptosis and improve synaptic plasticity. In cardiovascular diseases, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can improve endothelial function, reduce vascular smooth muscle cell proliferation, and inhibit platelet aggregation. In cancer research, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can inhibit cancer cell migration and invasion and induce apoptosis.

Advantages and Limitations for Lab Experiments

2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol has several advantages for lab experiments. It is a potent and selective Rho kinase inhibitor, which allows for precise modulation of Rho kinase activity. 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol is also commercially available and relatively inexpensive. However, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol has some limitations for lab experiments. It has low solubility in water, which can limit its use in certain assays. 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can also have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol research. In neuroscience, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can be further studied for its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. In cardiovascular diseases, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can be further studied for its potential applications in hypertension and heart failure. In cancer research, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can be further studied for its potential applications in combination therapy with other anti-cancer agents. Additionally, new analogs of 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can be synthesized and tested for their efficacy and selectivity.

Synthesis Methods

2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol can be synthesized through a series of chemical reactions starting from 2-methoxyphenol. The synthesis involves the protection of the phenolic hydroxyl group, followed by the introduction of the isoquinoline ring and the final deprotection of the phenolic hydroxyl group. The yield of the synthesis is typically around 30-40%.

Scientific Research Applications

2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol has been extensively studied in scientific research for its potential applications in various fields. In neuroscience, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol has been shown to have neuroprotective effects and can improve functional recovery in animal models of stroke and spinal cord injury. In cardiovascular diseases, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol has been shown to have vasodilatory effects and can improve endothelial function. In cancer research, 2-[(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)methyl]-5-methoxyphenol has been shown to have anti-tumor effects and can inhibit cancer cell migration and invasion.